Cas no 17411-38-0 (4-Acridinemethanamine)

4-Acridinemethanamine structure
4-Acridinemethanamine structure
Product name:4-Acridinemethanamine
CAS No:17411-38-0
MF:C14H12N2
MW:208.258
CID:3813729
PubChem ID:602096

4-Acridinemethanamine Chemical and Physical Properties

Names and Identifiers

    • 4-Acridinemethanamine
    • acridin-4-ylmethanamine
    • OSJVHCZPJUDEGW-UHFFFAOYSA-N
    • Methanamine, 1-(4-acridinyl)-
    • 4-Acridinylmethanamine #
    • SCHEMBL9999605
    • 17411-38-0
    • C-Acridin-4-yl-methylamine
    • MDL: MFCD02647124
    • Inchi: InChI=1S/C14H12N2/c15-9-12-6-3-5-11-8-10-4-1-2-7-13(10)16-14(11)12/h1-8H,9,15H2
    • InChI Key: OSJVHCZPJUDEGW-UHFFFAOYSA-N
    • SMILES: C1=CC2=CC3=C(C(=CC=C3)CN)N=C2C=C1

Computed Properties

  • Exact Mass: 208.100048391Da
  • Monoisotopic Mass: 208.100048391Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9Ų
  • XLogP3: 2.4

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